2-chloro-1-ethynyl-3-methoxybenzene
Description
“2-chloro-1-ethynyl-3-methoxybenzene” is a chlorinated benzene derivative . It is an organic compound that contains a benzene ring substituted with a chlorine atom, an ethynyl group, and a methoxy group .
Synthesis Analysis
The synthesis of such compounds typically involves electrophilic aromatic substitution reactions . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . The exact synthesis process for this specific compound might be complex and would require specialized knowledge in organic chemistry .Molecular Structure Analysis
The molecular structure of “2-chloro-1-ethynyl-3-methoxybenzene” consists of a benzene ring with a chlorine atom, an ethynyl group, and a methoxy group attached to it . The exact positions of these substituents on the benzene ring are determined by the numbering of the compound according to IUPAC nomenclature .Chemical Reactions Analysis
Reactions at the benzylic position are very important for synthesis problems . This compound, like other benzene derivatives, can undergo electrophilic aromatic substitution reactions . The exact reactions that “2-chloro-1-ethynyl-3-methoxybenzene” can undergo would depend on the reaction conditions and the reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-chloro-1-ethynyl-3-methoxybenzene” would depend on its molecular structure . Information about its exact properties such as melting point, boiling point, density, and others may not be readily available .Mechanism of Action
The mechanism of action for the reactions of “2-chloro-1-ethynyl-3-methoxybenzene” would likely involve electrophilic aromatic substitution . In this type of reaction, an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton to form a substituted benzene ring .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-1-ethynyl-3-methoxybenzene involves the introduction of a chloro group and an ethynyl group onto a methoxybenzene ring.", "Starting Materials": [ "3-methoxybenzene", "acetylene", "hydrochloric acid", "copper (I) chloride", "sodium iodide", "sodium carbonate", "potassium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Bromination of 3-methoxybenzene using hydrobromic acid and hydrogen peroxide to yield 2-bromo-3-methoxybenzene.", "Step 2: Conversion of 2-bromo-3-methoxybenzene to 2-chloro-3-methoxybenzene using hydrochloric acid and copper (I) chloride.", "Step 3: Dehydrohalogenation of 2-chloro-3-methoxybenzene using sodium iodide and acetylene to yield 2-chloro-1-ethynyl-3-methoxybenzene.", "Step 4: Neutralization of the reaction mixture using sodium carbonate and extraction of the product using diethyl ether.", "Step 5: Purification of the product using potassium hydroxide and water to remove impurities." ] } | |
CAS RN |
2648963-01-1 |
Molecular Formula |
C9H7ClO |
Molecular Weight |
166.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
